Cas no 2679919-54-9 (methyl (2S,3R)-2-amino-3-(prop-2-yn-1-yloxy)butanoate)

• Product Name: methyl (2S,3R)-2-amino-3-(prop-2-yn-1-yloxy)butanoate
• CAS No: 2679919-54-9
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 6197972
• PubChem ID: 165916397
• Update Time: 2025-10-20

methyl (2S,3R)-2-amino-3-(prop-2-yn-1-yloxy)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl (2S,3R)-2-amino-3-(prop-2-yn-1-yloxy)butanoate
• EN300-28271108
• 2679919-54-9

• Inchi： 1S/C8H13NO3/c1-4-5-12-6(2)7(9)8(10)11-3/h1,6-7H,5,9H2,2-3H3/t6-,7+/m1/s1
• InChI Key： ZDAOUTRWUMTXIB-RQJHMYQMSA-N
• SMILES： O(CC#C)[C@H](C)[C@@H](C(=O)OC)N

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl (2S,3R)-2-amino-3-(prop-2-yn-1-yloxy)butanoate

Comprehensive Overview of Methyl (2S,3R)-2-amino-3-(prop-2-yn-1-yloxy)butanoate (CAS No. 2679919-54-9)

The compound methyl (2S,3R)-2-amino-3-(prop-2-yn-1-yloxy)butanoate (CAS No. 2679919-54-9) is a chiral ester derivative with significant potential in pharmaceutical and synthetic chemistry. Its unique structural features, including the prop-2-yn-1-yloxy moiety and stereogenic centers, make it a valuable intermediate for designing bioactive molecules. Researchers are increasingly interested in this compound due to its versatility in asymmetric synthesis and drug discovery applications.

In recent years, the demand for chiral building blocks like methyl (2S,3R)-2-amino-3-(prop-2-yn-1-yloxy)butanoate has surged, driven by the growing emphasis on enantioselective catalysis and green chemistry. The compound’s amino ester functionality allows for further derivatization, enabling the creation of peptidomimetics or small-molecule inhibitors. Its CAS No. 2679919-54-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the trending topics in organic chemistry is the development of click chemistry compatible intermediates. The prop-2-yn-1-yloxy group in this compound aligns with this trend, as it can participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. This property opens doors for modular drug design and bioconjugation strategies, addressing common queries like "how to functionalize amino esters for click chemistry" or "chiral scaffolds for drug discovery."

From a synthetic perspective, methyl (2S,3R)-2-amino-3-(prop-2-yn-1-yloxy)butanoate offers advantages in stereocontrol. The (2S,3R) configuration ensures high enantiopurity, critical for applications in asymmetric hydrogenation or enzyme-mediated transformations. Laboratories focusing on API intermediates or custom synthesis often prioritize such compounds to streamline complex synthetic routes.

Environmental and regulatory considerations also play a role in its popularity. Unlike traditional reagents with heavy metal catalysts, this compound’s derivatization can be achieved under milder conditions, reducing waste. Searches like "sustainable chiral synthons" or "green chemistry amino acid derivatives" highlight this shift toward eco-friendly alternatives.

In summary, methyl (2S,3R)-2-amino-3-(prop-2-yn-1-yloxy)butanoate (CAS No. 2679919-54-9) stands at the intersection of innovation and practicality. Its structural elegance, compatibility with modern synthetic techniques, and alignment with industry trends ensure its continued relevance in both academic and industrial settings.